5-Iodobenzovesamicol
5-Iodobenzovesamicol
Brand Name:
Vulcanchem
CAS No.:
128192-12-1
VCID:
VC21283184
InChI:
InChI=1S/C21H24INO/c22-19-8-4-7-17-13-21(24)20(14-18(17)19)23-11-9-16(10-12-23)15-5-2-1-3-6-15/h1-8,16,20-21,24H,9-14H2/t20-,21-/m1/s1
SMILES:
C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I
Molecular Formula:
C21H24INO
Molecular Weight:
433.3 g/mol
5-Iodobenzovesamicol
CAS No.: 128192-12-1
Cat. No.: VC21283184
Molecular Formula: C21H24INO
Molecular Weight: 433.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128192-12-1 |
|---|---|
| Molecular Formula | C21H24INO |
| Molecular Weight | 433.3 g/mol |
| IUPAC Name | (2R,3R)-5-iodo-3-(4-phenylpiperidin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C21H24INO/c22-19-8-4-7-17-13-21(24)20(14-18(17)19)23-11-9-16(10-12-23)15-5-2-1-3-6-15/h1-8,16,20-21,24H,9-14H2/t20-,21-/m1/s1 |
| Standard InChI Key | FHYAUNJNVMGZQN-NHCUHLMSSA-N |
| Isomeric SMILES | C1CN(CCC1C2=CC=CC=C2)[C@@H]3CC4=C(C[C@H]3O)C=CC=C4I |
| SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I |
| Canonical SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC=C4I |
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